Cas no 6612-51-7 (3-bromo-N-(pentan-3-yl)benzamide)
6612-51-7 structure
Product Name:3-bromo-N-(pentan-3-yl)benzamide
CAS No:6612-51-7
MF:C12H16BrNO
MW:270.165542602539
CID:1709743
PubChem ID:884947
Update Time:2025-04-21
3-bromo-N-(pentan-3-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-N-(pentan-3-yl)benzamide
- benzamide, 3-bromo-N-(1-ethylpropyl)-
- 3-bromo-N-pentan-3-ylbenzamide
- DB-394764
- CHEMBL1720420
- MLS000684046
- 349614-99-9
- Cambridge id 6612517
- DTXSID20358292
- SR-01000238810
- SMR000291693
- STK079596
- 6612-51-7
- 3-bromo-N-(1-ethylpropyl)benzamide
- AKOS000177851
- HMS2703D14
- SR-01000238810-1
-
- Inchi: 1S/C12H16BrNO/c1-3-11(4-2)14-12(15)9-6-5-7-10(13)8-9/h5-8,11H,3-4H2,1-2H3,(H,14,15)
- InChI Key: SOFVIJAAWIYFJN-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(NC(CC)CC)=O
Computed Properties
- Exact Mass: 269.04158
- Monoisotopic Mass: 269.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.272
- Boiling Point: 361.9°C at 760 mmHg
- Flash Point: 172.7°C
- Refractive Index: 1.534
- PSA: 29.1
3-bromo-N-(pentan-3-yl)benzamide Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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